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Compound of Interest

Compound Name: Aldicarb sulfone-13C2,d3

Cat. No.: B12057559

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical data and methodologies
associated with the certificate of analysis for Aldicarb sulfone-3Cz,ds, a stable isotope-labeled
internal standard essential for analytical and research applications.

Compound Identification and Specifications

Aldicarb sulfone-13Cz,ds is the deuterium and 13C labeled form of Aldicarb sulfone, a metabolite
of the carbamate pesticide Aldicarb.[1][2][3] It is primarily utilized as an internal standard in
analytical testing to ensure accurate quantification of Aldicarb sulfone in various matrices,
particularly in food safety and environmental monitoring.[4]

The following table summarizes the key quantitative data and physical properties typically
presented in a Certificate of Analysis for this compound.
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Parameter

Specification

Reference

Chemical Name

[(2-methyl-2-
methylsulfonylpropylidene)ami
no] N-

(trideuteriomethyl)carbamate

[5]

CAS Number 1261170-76-6 [1][2][6][7]
Unlabeled CAS Number 1646-88-4 [2][5]
Molecular Formula Cs13C2H11D3N204S (112171
Molecular Weight 227.27 g/mol [1]12]161[7]

Isotopic Purity

=98 atom % 13C; =98 atom %
D

[6]

Chemical Purity

>98% (CP)

[6]

Appearance White solid [8]
Melting Point 132-135 °C [6]
Solubility Soluble in DMSO (10 mM) [1]

Storage Temperature

-20°C

[6]

Experimental Protocols for Analysis

The accurate quantification of Aldicarb and its metabolites, including Aldicarb sulfone, is critical.

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass
Spectrometry (LC-MS/MS) are the preferred analytical methods.[9][10][11]

Sample Preparation

A generic sample preparation workflow for fruits and vegetables is outlined below. The use of

Aldicarb sulfone-3C2,ds as an internal standard early in this process is crucial for correcting

any analyte loss during extraction and cleanup.
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Analytical Workflow for Aldicarb Sulfone

Sample Preparation

Sample Homogenization
(e.g., Fruit, Vegetable)

nternal Standard Addition

Spike with
Aldicarb sulfone-13C2,ds
Internal Standard

l

Methanolic Extraction

:

Solid-Phase Extraction (SPE) Cleanup

Final Extract Injection

Instrumental Analysis

LC Separation
(Reverse-Phase Column)

:

MS/MS Detection
(Positive lon Mode)

;

Quantification

'

Final Concentration
(ng/g or pg/L)

Click to download full resolution via product page

Caption: Workflow for the analysis of Aldicarb sulfone using an internal standard.
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Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Method

This method is designed for the quantitative determination of Aldicarb sulfone in various water
and food matrices.[12]

¢ Instrumentation: A high-performance liquid chromatography system coupled with a tandem
mass spectrometer.

¢ LC Column: Areverse-phase C18 column is typically used.

o Mobile Phase: A gradient elution with water and methanol or acetonitrile, often with a
modifier like formic acid or ammonium acetate to improve ionization.

« lonization Mode: Positive ion mode is used for detection.[12]

 MS/MS Transitions: Specific precursor-to-product ion transitions are monitored for both the
native Aldicarb sulfone and the stable isotope-labeled internal standard (Aldicarb sulfone-
13C2,ds). This provides high selectivity and sensitivity.

Role in Research and Drug Development

Aldicarb sulfone is a potent cholinesterase inhibitor.[3][13] Understanding its toxicokinetics and
metabolic fate is crucial. The use of stable isotope-labeled standards like Aldicarb sulfone-
13C2,ds is indispensable for:

o Metabolism Studies: Tracing the metabolic pathways of Aldicarb and its metabolites in
various biological systems.

o Pharmacokinetic Analysis: Accurately quantifying the absorption, distribution, metabolism,
and excretion (ADME) of the compound.

o Toxicology Research: Providing precise measurements in toxicological studies to establish
no-observed-effect levels (NOELSs) and assess potential risks.

The metabolic pathway of Aldicarb generally involves oxidation to Aldicarb sulfoxide, which is
then more slowly oxidized to Aldicarb sulfone.[10][14]
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Metabolic Pathway of Aldicarb
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Caption: Simplified metabolic pathway of Aldicarb.

Safety and Handling

Aldicarb and its metabolites are highly toxic and should be handled with extreme care by
trained personnel in a laboratory setting.

¢ Hazard Statements: H300 + H310 + H330 (Fatal if swallowed, in contact with skin, or if
inhaled).[6]

o Precautionary Statements: P262 (Do not get in eyes, on skin, or on clothing), P280 (Wear
protective gloves/protective clothing/eye protection/face protection), P301 + P310 (IF
SWALLOWED: Immediately call a POISON CENTER or doctor/physician).[6]

o Personal Protective Equipment (PPE): Appropriate PPE, including gloves, lab coat, and eye
protection, should be worn at all times. All handling should be performed in a certified fume
hood.

This technical guide provides a summary of the information typically found in a Certificate of
Analysis for Aldicarb sulfone-13C2,ds and its application. For specific lot data and detailed
handling instructions, always refer to the documentation provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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